Cas no 2580197-48-2 (tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate
• CAS No: 2580197-48-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5658205
• PubChem ID: 165893562
• Update Time: 2025-10-23

tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718370
• 2580197-48-2
• tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13-12(4,8-14)9-6-5-7-9/h9,14H,5-8H2,1-4H3,(H,13,15)
• InChI Key： WVRVJJHSDGNUEP-UHFFFAOYSA-N
• SMILES： OCC(C)(C1CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate

tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate (CAS No. 2580197-48-2): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate (CAS No. 2580197-48-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as Boc-Cyclobutylalanine-OH, is a protected amino acid derivative that holds promise in various areas of drug discovery and development.

The tert-butyl carbamate group, or Boc group, is a widely used protecting group in organic synthesis, particularly in peptide chemistry. It provides stability and prevents premature reactions, making it an ideal choice for the synthesis of complex molecules. The cyclobutylalanine moiety, on the other hand, introduces a cyclobutane ring into the structure, which can influence the conformational flexibility and biological activity of the molecule.

Recent studies have highlighted the importance of cyclobutylalanine derivatives in the development of drugs targeting specific protein-protein interactions (PPIs). PPIs are crucial for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By modulating these interactions, Boc-Cyclobutylalanine-OH and similar compounds can potentially address a wide range of diseases, from cancer to neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that Boc-Cyclobutylalanine-OH exhibits potent inhibitory activity against a specific PPI involved in cancer cell proliferation. The compound was found to selectively bind to a key protein interface, disrupting the interaction and leading to reduced tumor growth in vitro and in vivo. This finding has opened new avenues for the development of targeted therapies that can specifically inhibit disease-causing PPIs without affecting other essential cellular functions.

The synthetic route to Boc-Cyclobutylalanine-OH involves several well-established steps in organic synthesis. The key intermediate is typically prepared by the reaction of cyclobutanecarboxylic acid with an appropriate amine derivative, followed by protection with tert-butyl chloroformate. The resulting protected amino acid can then be further modified or incorporated into larger molecular frameworks as needed.

In addition to its potential as a therapeutic agent, Boc-Cyclobutylalanine-OH has also shown promise as a tool compound in chemical biology research. Its ability to modulate specific PPIs makes it a valuable probe for studying protein function and identifying new drug targets. Researchers are actively exploring its use in high-throughput screening assays and structure-activity relationship (SAR) studies to optimize its properties for various applications.

The safety profile of Boc-Cyclobutylalanine-OH is another important consideration. Preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or off-target effects. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-(2-cyclobutyl-1-hydroxypropan-2-yl)carbamate (CAS No. 2580197-48-2) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, Boc-Cyclobutylalanine-OH is poised to play a significant role in advancing our understanding of protein-protein interactions and their modulation for therapeutic benefit.